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An In-depth Technical Guide to the Aluminum-Cerium (Al-Ce) Binary Phase Diagram

Introduction

The Aluminum-Cerium (Al-Ce) binary system is of significant interest for the development of
high-performance aluminum alloys, particularly for high-temperature applications. The addition
of cerium to aluminum enhances castability and provides remarkable thermal stability due to
the formation of stable intermetallic compounds.[1][2] Unlike many traditional alloying elements,
cerium has very low solubility in solid aluminum, which contributes to the microstructural
stability and retention of mechanical properties at elevated temperatures.[3] This technical
guide provides a comprehensive analysis of the Al-Ce binary phase diagram, consolidating
guantitative data, experimental methodologies, and a logical visualization of the phase
relationships.

Phase Diagram Overview

The Al-Ce phase diagram is characterized by several intermetallic compounds and a key
eutectic reaction on the aluminum-rich side. The solid solubility of cerium in the aluminum
matrix is exceptionally low, reported to be less than 0.01 at.% at the eutectic temperature and
decreasing further upon cooling.[3][4] This limited solubility is a primary reason for the high
thermal stability of Al-Ce alloys, as it prevents the dissolution and coarsening of strengthening
intermetallic phases at high temperatures.[3]

Invariant Reactions and Phase Equilibria
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The invariant reactions within the Al-Ce system dictate the transformation pathways from liquid
to solid phases. The most technologically significant of these is the eutectic reaction. The data

for the main invariant reactions are summarized below.

Table 1: Invariant Reactions in the Al-Ce Binary System

Composition (wt.%

Reaction Type Reaction Formula Temperature (°C) Ce)

e
Eutectic L < (Al) + Al11Ces ~640 - 645 ~9.5-10.6
Peritectic L + AlhiCes ~ AlsCe ~935
Peritectic L + AlsCe ~ AlCe ~980
Peritectic L + AlCe < AlCes ~995

Note: Reported values for temperature and composition can vary slightly across different
studies. For the eutectic point, values range from 640.5°C at 9.5 wt.% Ce[5] to 644.5°C at 10.6
wt.% Ce.[6]

Intermediate Phases and Crystal Structures

The Al-Ce system contains several intermetallic compounds, which are critical for the
properties of the resulting alloys. The Al.1Ces phase, in particular, is known for its excellent
thermal stability.[1] The crystallographic data for the identified phases are presented in Table 2.

Table 2: Crystallographic Data of Phases in the Al-Ce System
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Phase Composition Pearson Space Group Prototype
(at.% Ce) Symbol

(Al 0 cF4 Fm-3m Cu

Al11Ces 214 01112 or tl10 Imma or I4/mmm  LaiiAlz

AlsCe 25 oC16 Cmcm AlsCe

AlzCe 33.3 cF24 Fd-3m CuzMg

AlCe 50 oC8 Cmcm AlCe

AlCes 75 hP8 P6s/mmc NisSn

Data sourced from multiple crystallographic databases and assessments.[7][8] The structure
for Al.1.Ces can be complex and is sometimes reported with different symmetries.

Experimental Determination Protocols

The determination of phase diagrams like the Al-Ce system relies on a combination of
experimental techniques to identify phase transition temperatures and compositions.

 Differential Scanning Calorimetry (DSC): This is a primary technique used to detect thermal
events such as melting, solidification, and solid-state transformations.

o Methodology: A small, weighed sample of an Al-Ce alloy and an inert reference material
are heated or cooled at a controlled rate. The DSC instrument measures the difference in
heat flow required to maintain the sample and reference at the same temperature.
Endothermic or exothermic peaks in the heat flow signal correspond to phase
transformations. By running a series of alloys with different compositions, the liquidus,
solidus, and other transition lines can be mapped.[1] For instance, the heat of
transformation for various intermetallic phases can be measured, though some, like AlCes,
may have signals that are difficult to detect.[4]

¢ Cooling/Heating Curve Thermal Analysis (CCTA): This classical method is also used to

identify transformation temperatures.
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o Methodology: A larger sample than that used in DSC is melted and then allowed to cool
under controlled conditions, often in a furnace. A thermocouple embedded in the sample
records the temperature as a function of time. Plateaus or changes in the slope of the
cooling curve indicate the start and end of solidification or other phase transformations,
where latent heat is released.[6] This method is particularly useful for identifying the
primary solidification phase and subsequent eutectic or peritectic reactions.[6]

o X-Ray Diffraction (XRD): XRD is essential for identifying the crystal structure of the phases
present at different temperatures and compositions.

o Methodology: Samples are prepared and annealed at specific temperatures to achieve
equilibrium. They are then quenched to preserve the high-temperature phase structure.
The samples are ground into a powder and analyzed using an X-ray diffractometer. The
resulting diffraction pattern is a fingerprint of the crystal structures present, allowing for the
identification of phases like (Al), Al.1Ces, and others by comparing the pattern to

crystallographic databases.[7][8]

e Scanning Electron Microscopy (SEM) with Energy Dispersive X-ray Spectroscopy (EDS):
These techniques are used to visualize the microstructure and determine the chemical
composition of the constituent phases.

o Methodology: An alloy sample is cut, polished, and sometimes etched. SEM is used to
obtain high-magnification images of the microstructure, revealing the morphology and
distribution of phases.[2][3] EDS analysis is performed concurrently to measure the
elemental composition of each distinct phase observed in the SEM image, confirming their
identity (e.qg., distinguishing the Al matrix from Al-Ce intermetallics).[3]

Logical Relationship Diagram

The following diagram illustrates the primary solidification pathway on the aluminum-rich side of
the phase diagram, highlighting the key eutectic transformation.
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Al-Ce eutectic solidification pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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